Cas no 15878-08-7 (4-chloro-5-methyl-1H-pyrazole)

• Product Name: 4-chloro-5-methyl-1H-pyrazole
• CAS No: 15878-08-7
• MF: C₄H₅ClN₂
• MW: 116.548899412155
• MDL: MFCD00514185
• CID: 183559
• PubChem ID: 204169
• Update Time: 2025-06-11

4-chloro-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-1H-pyrazole
• 1H-Pyrazole,4-chloro-3-methyl-
• 3-methyl-4-chloropyrazole
• 3-methyl-4-chlorpyrazole
• 4-Chlor-3-methyl-1(2)H-pyrazol
• 4-chloro-3-methyl-1(2)H-pyrazole
• 4-chloro-3-methyl-picolinate
• 4-chloro-3-methylpyrazole
• ACN-C001149
• AK123473
• ethyl 4-chloro-3-methylpicolinate
• KB-253342
• SureCN2599594
• 4-chloro-5-methyl-1H-pyrazole
• 1092682-87-5
• Pyrazole, 4-chloro-3-methyl-
• NS00025169
• SCHEMBL184084
• Z1507502582
• BB 0257921
• 15878-08-7
• NCGC00330360-01
• FT-0683715
• EN300-81758
• SCHEMBL8508536
• BRN 0001849
• 4-23-00-00587 (Beilstein Handbook Reference)
• DTXSID50166524
• AKOS000276600
• CS-0206946
• 4-chlor-3-methyl-1H-pyrazol
• L-21626
• AT10929
• 1H-Pyrazole, 4-chloro-3-methyl-
• MFCD00514185
• AKOS002160465
• 4-Chloro-5-methyl-1H-pyrazole;
• AB01325126-02
• A883393
• SB33963
• ALBB-013417
• DB-059863
• 1H-pyrazole, 4-chloro-5-methyl-
• pyrazole, 4-chloro-3(5)-methyl-
• STK288935

• MDL： MFCD00514185
• Inchi： 1S/C4H5ClN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
• InChI Key： LCDKUXJKMAFCTI-UHFFFAOYSA-N
• SMILES： ClC1C=NNC=1C

Computed Properties

• Exact Mass: 116.01425
• Monoisotopic Mass: 116.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.306
• Boiling Point: 218.1°Cat760mmHg
• Flash Point: 106.4°C
• Refractive Index: 1.551
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-5-methyl-1H-pyrazole

Chemical Profile of 4-chloro-5-methyl-1H-pyrazole (CAS No. 15878-08-7)

4-chloro-5-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 15878-08-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a chlorine substituent at the 4-position and a methyl group at the 5-position introduces unique reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

The structural features of 4-chloro-5-methyl-1H-pyrazole make it a versatile building block for the development of various bioactive molecules. The chlorine atom at the 4-position is particularly noteworthy, as it can participate in nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex structures. This property has been exploited in the synthesis of pharmaceutical agents, where such modifications can enhance binding affinity or metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the pyrazole ring can significantly influence these activities. For instance, the combination of a chloro and methyl group in 4-chloro-5-methyl-1H-pyrazole may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One area where 4-chloro-5-methyl-1H-pyrazole has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks. The pyrazole core has been incorporated into several kinase inhibitors due to its ability to mimic ATP binding pockets and interfere with enzyme activity. The chlorine and methyl substituents in 4-chloro-5-methyl-1H-pyrazole could serve as key pharmacophores in such applications, influencing both potency and selectivity.

Furthermore, the agrochemical industry has also explored pyrazole derivatives for their potential as pesticides and herbicides. Pyrazole-based compounds have demonstrated efficacy against various pests and weeds by disrupting essential biological processes. The structural flexibility of 4-chloro-5-methyl-1H-pyrazole allows for modifications that can enhance its bioactivity while minimizing environmental impact. This aligns with the broader goal of developing sustainable agricultural solutions that are effective yet environmentally friendly.

The synthesis of 4-chloro-5-methyl-1H-pyrazole typically involves condensation reactions between appropriate precursors, such as hydrazine derivatives and α-haloketones or α-haloesters. The introduction of the chloro substituent can be achieved through halogen exchange reactions or direct chlorination methods. These synthetic pathways highlight the compound's accessibility and its utility as a starting material for more complex molecules.

In conclusion, 4-chloro-5-methyl-1H-pyrazole (CAS No. 15878-08-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for drug discovery and crop protection agents. As research continues to uncover new biological activities and synthetic methodologies, compounds like 4-chloro-5-methyl-1H-pyrazole are likely to remain at the forefront of chemical innovation.